Cas no 1360459-18-2 (1,5-DimethylN-[1-(4-C-azido-2-deoxy-2-fluoro-β-D-arabinofuranosyl)-1,2-dihydro-2-oxo-4-pyrimidinyl]-L-glutamate)

• Product Name: 1,5-DimethylN-[1-(4-C-azido-2-deoxy-2-fluoro-β-D-arabinofuranosyl)-1,2-dihydro-2-oxo-4-pyrimidinyl]-L-glutamate
• CAS No: 1360459-18-2
• MF: C₁₆H₂₁FN₆O₈
• MW: 444.371746778488
• CID: 6973414
• PubChem ID: 56967103
• Update Time: 2025-08-13

1,5-DimethylN-[1-(4-C-azido-2-deoxy-2-fluoro-β-D-arabinofuranosyl)-1,2-dihydro-2-oxo-4-pyrimidinyl]-L-glutamate Chemical and Physical Properties

Names and Identifiers

• 1,5-DimethylN-[1-(4-C-azido-2-deoxy-2-fluoro-
• 1360459-18-2
• A-D-arabinofuranosyl)-1,2-dihydro-2-oxo-4-pyrimidinyl]-L-glutamate
• CHEMBL4474131
• 1,5-DimethylN-[1-(4-C-azido-2-deoxy-2-fluoro-β-D-arabinofuranosyl)-1,2-dihydro-2-oxo-4-pyrimidinyl]-L-glutamate

• Inchi： 1S/C16H21FN6O8/c1-29-10(25)4-3-8(14(27)30-2)19-9-5-6-23(15(28)20-9)13-11(17)12(26)16(7-24,31-13)21-22-18/h5-6,8,11-13,24,26H,3-4,7H2,1-2H3,(H,19,20,28)/t8-,11-,12-,13+,16+/m0/s1
• InChI Key： LFRRHJQMWXYGSU-GKHQVXQTSA-N
• SMILES： F[C@@H]1[C@H](N2C(N=C(C=C2)N[C@H](C(=O)OC)CCC(=O)OC)=O)O[C@](CO)([C@H]1O)N=[N+]=[N-]

Computed Properties

• Exact Mass: 444.14048981Da
• Monoisotopic Mass: 444.14048981Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 831
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -0.3
• Topological Polar Surface Area: 161Ų